Cas no 120398-66-5 (Perindopril Acyl-b-D-Glucuronide (>85%))
120398-66-5 structure
Product Name:Perindopril Acyl-b-D-Glucuronide (>85%)
CAS No:120398-66-5
MF:C25H40N2O11
MW:544.591908454895
MDL:MFCD09841162
CID:105019
PubChem ID:71751527
Update Time:2025-04-18
Perindopril Acyl-b-D-Glucuronide (>85%) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranuronic acid,1-[1-[2-[[1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylate],[2S-[1[R*(R*)],2a,3ab,7ab]]- (9CI)
- Perindopril Acyl-β-D-glucuronide
- PERINDOPRIL ACYL-B-D-GLUCURONIDE
- b-D-Glucopyranuronic acid,1-[1-[2-[[1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-in...
- b-D-Glucopyranuronic acid,1-[1-[2-[[1-(ethoxycarbonyl)butyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylate],[2S-[1[R*(R
- Perindopril Acyl-α-D-glucuronide
- Perindopril Acyl-β-D
- Perindopril Acyl-Beta-D-glucuronide
- Perindopril Acyl-b-D-Glucuronide (>85%)
- UNII-K5W45YZJ5F
- K5W45YZJ5F
- PERINDOPRIL ACYL-.BETA.-D-GLUCURONIDE
- Perindopril Acyl-?-D-glucuronide
- beta-D-Glucopyranuronic acid, 1-(1-(2-((1-(ethoxycarbonyl)butyl)amino)-1-oxopropyl)octahydro-1H-indole-2-carboxylate), (2S-(1(R*(R*)),2alpha,3abeta,7abeta))-
- W-200941
- 120398-66-5
- .BETA.-D-GLUCOPYRANURONIC ACID, 1-(1-(2-((1-(ETHOXYCARBONYL)BUTYL)AMINO)-1-OXOPROPYL)OCTAHYDRO-1H-INDOLE-2-CARBOXYLATE), (2S-(1(R*(R*)),2.ALPHA.,3A.BETA.,7A.BETA.))-
- Perindopril acyl-β-D-glucuronide ,98%
- Perindopril-acyl-beta-D-glucuronide min. 93%
-
- MDL: MFCD09841162
- Inchi: 1S/C25H40N2O11/c1-4-8-14(23(34)36-5-2)26-12(3)21(31)27-15-10-7-6-9-13(15)11-16(27)24(35)38-25-19(30)17(28)18(29)20(37-25)22(32)33/h12-20,25-26,28-30H,4-11H2,1-3H3,(H,32,33)/t12-,13-,14-,15-,16-,17-,18-,19+,20-,25-/m0/s1
- InChI Key: VEYBPHDESXGJIN-STTHWTIYSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)C([C@@H]1C[C@@H]2CCCC[C@@H]2N1C([C@H](C)N[C@H](C(=O)OCC)CCC)=O)=O
Computed Properties
- Exact Mass: 544.26300
- Monoisotopic Mass: 544.263
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 12
- Complexity: 870
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 192A^2
- XLogP3: -1.1
Experimental Properties
- Melting Point: 133-137°C
- Refractive Index: 1.574
- PSA: 192.16000
- LogP: -0.37980
Perindopril Acyl-b-D-Glucuronide (>85%) Security Information
- Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere
Perindopril Acyl-b-D-Glucuronide (>85%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P287510-1mg |
Perindopril Acyl-b-D-Glucuronide (>85%) |
120398-66-5 | 1mg |
$ 251.00 | 2023-09-06 | ||
| TRC | P287510-2mg |
Perindopril Acyl-b-D-glucuronide |
120398-66-5 | 2mg |
$420.00 | 2023-05-17 | ||
| TRC | P287510-5mg |
Perindopril Acyl-b-D-Glucuronide (>85%) |
120398-66-5 | 5mg |
$ 999.00 | 2023-09-06 | ||
| TRC | P287510-10mg |
Perindopril Acyl-b-D-Glucuronide (>85%) |
120398-66-5 | 10mg |
$ 1659.00 | 2023-09-06 | ||
| Apollo Scientific | BICL4187-1mg |
Perindopril-acyl-beta-D-glucuronide |
120398-66-5 | 93% min | 1mg |
£356.00 | 2025-02-21 | |
| Apollo Scientific | BICL4187-5mg |
Perindopril-acyl-beta-D-glucuronide |
120398-66-5 | 93% min | 5mg |
£979.00 | 2024-07-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222148-1 mg |
Perindopril Acyl-β-D-glucuronide, |
120398-66-5 | 1mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222148-1mg |
Perindopril Acyl-β-D-glucuronide, |
120398-66-5 | 1mg |
¥3234.00 | 2023-09-05 | ||
| Cooke Chemical | LN7414351-1MG |
Perindoprilacyl-β-D-glucuronide |
120398-66-5 | 98% | 1mg |
RMB 3096.00 | 2025-02-21 | |
| A2B Chem LLC | AD74405-1mg |
Perindopril Acyl-α-D-glucuronide |
120398-66-5 | 1mg |
$665.00 | 2024-04-20 |
Perindopril Acyl-b-D-Glucuronide (>85%) Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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